![molecular formula C16H23N3OS B3920348 N-1-azabicyclo[2.2.2]oct-3-yl-N'-(4-ethoxyphenyl)thiourea](/img/structure/B3920348.png)
N-1-azabicyclo[2.2.2]oct-3-yl-N'-(4-ethoxyphenyl)thiourea
Overview
Description
N-1-azabicyclo[2.2.2]oct-3-yl-N'-(4-ethoxyphenyl)thiourea, commonly known as A-84, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. A-84 is a potent and selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR), which is involved in various physiological and pathological processes.
Mechanism of Action
A-84 is a potent and selective antagonist of the α7 N-1-azabicyclo[2.2.2]oct-3-yl-N'-(4-ethoxyphenyl)thiourea. The α7 this compound is a ligand-gated ion channel that is involved in various physiological and pathological processes. A-84 binds to the α7 this compound and inhibits its activity, which leads to the downstream effects of A-84.
Biochemical and Physiological Effects:
A-84 has been shown to have various biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines, which can lead to a reduction in inflammation. A-84 can also reduce the production of reactive oxygen species, which can lead to a reduction in oxidative stress. Additionally, A-84 can increase the production of neurotrophic factors, which can promote neuronal survival and growth.
Advantages and Limitations for Lab Experiments
A-84 has several advantages for lab experiments. It is a potent and selective antagonist of the α7 N-1-azabicyclo[2.2.2]oct-3-yl-N'-(4-ethoxyphenyl)thiourea, which makes it a valuable tool for studying the role of the α7 this compound in various physiological and pathological processes. Additionally, A-84 has been shown to have neuroprotective effects, which makes it a potential therapeutic agent for neurodegenerative diseases. However, there are also some limitations to using A-84 in lab experiments. A-84 has a short half-life, which can make it difficult to achieve sustained inhibition of the α7 this compound. Additionally, A-84 can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of A-84. One potential direction is to investigate the therapeutic potential of A-84 in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate the role of the α7 N-1-azabicyclo[2.2.2]oct-3-yl-N'-(4-ethoxyphenyl)thiourea in inflammation and pain, and to explore the potential of A-84 as an anti-inflammatory and analgesic agent. Additionally, further research is needed to optimize the synthesis of A-84 and to develop more stable and less toxic analogs of A-84.
Scientific Research Applications
A-84 has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A-84 has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. Additionally, A-84 has been shown to have analgesic effects and can reduce pain in animal models of neuropathic pain.
properties
IUPAC Name |
1-(1-azabicyclo[2.2.2]octan-3-yl)-3-(4-ethoxyphenyl)thiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3OS/c1-2-20-14-5-3-13(4-6-14)17-16(21)18-15-11-19-9-7-12(15)8-10-19/h3-6,12,15H,2,7-11H2,1H3,(H2,17,18,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSSPWOWNPJXOGY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=S)NC2CN3CCC2CC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.